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Introduction

AMG28 is a multi-kinase inhibitor with demonstrated activity against several key signaling
proteins, including Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated
Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1).[1]
Effective assessment of its target engagement is critical for understanding its mechanism of
action, optimizing dosing strategies, and developing effective therapeutic applications. These
application notes provide detailed protocols for biochemical and cellular assays to quantify the
interaction of AMG28 with its primary targets and to evaluate its impact on downstream
signaling pathways.

Quantitative Data Summary

The following tables summarize the inhibitory activity of AMG28 against its key targets as
determined by various assays. This data provides a baseline for comparing results from in-
house experiments.

Table 1: Biochemical Activity of AMG28
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Target Assay Type IC50 (nM) Reference
PIKfyve Enzymatic Assay 2.2 [2]

TTBK1 Enzymatic Assay 199 - 805 [3114]
TTBK2 Enzymatic Assay 988 [31[5]

Table 2: Cellular Target Engagement of AMG28

Target Assay Type IC50 (pM) Reference
TTBK1 NanoBRET Assay 11-21 [3]
TTBK2 NanoBRET Assay 6-13 [3]

Tau Phosphorylation

Cellular Assa 1.85 3[4
(Serd22) y 1]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action of AMG28 and the experimental approaches to assess its
target engagement, the following diagrams are provided.
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Caption: PIKfyve Signaling and AMG28 Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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